Cas no 1797267-04-9 (2-methyl-6-{[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]oxy}pyridine)

• Product Name: 2-methyl-6-{[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]oxy}pyridine
• CAS No: 1797267-04-9
• MF: C₂₂H₂₄N₄O₂
• MW: 376.451564788818
• CID: 5372731
• Update Time: 2025-10-28

2-methyl-6-{[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]oxy}pyridine Chemical and Physical Properties

Names and Identifiers

• (5-methyl-1-phenylpyrazol-4-yl)-[4-(6-methylpyridin-2-yl)oxypiperidin-1-yl]methanone
• 2-methyl-6-{[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]oxy}pyridine

• Inchi： 1S/C22H24N4O2/c1-16-7-6-10-21(24-16)28-19-11-13-25(14-12-19)22(27)20-15-23-26(17(20)2)18-8-4-3-5-9-18/h3-10,15,19H,11-14H2,1-2H3
• InChI Key： LWKYMGINZWFEFN-UHFFFAOYSA-N
• SMILES： C(C1=C(C)N(C2=CC=CC=C2)N=C1)(N1CCC(OC2=NC(C)=CC=C2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-methyl-6-{[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]oxy}pyridine

2-Methyl-6-{[1-(5-Methyl-1-Phenyl-1H-Pyrazole-4-Carbonyl)Piperidin-4-Yl]Oxy}Pyridine: A Comprehensive Overview

The compound 2-methyl-6-{[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]oxy}pyridine (CAS No. 1797267-04-9) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a pyridine ring, a piperidine ring, and a pyrazole moiety. The combination of these structural elements contributes to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of novel therapeutic agents. The presence of the pyridine ring in this compound provides a rigid framework that can be further modified to enhance its bioavailability and pharmacokinetic properties. Moreover, the piperidine ring introduces flexibility and hydrogen bonding capabilities, which are crucial for interactions with biological targets such as enzymes or receptors.

The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is known for its ability to act as a hydrogen bond donor or acceptor. This feature makes it highly valuable in medicinal chemistry, where such interactions are often critical for drug efficacy. The 5-methyl substitution on the pyrazole ring further modulates its electronic properties, potentially enhancing its stability and reactivity in different chemical environments.

One of the most intriguing aspects of this compound is its potential application in targeted drug delivery systems. Researchers have explored the use of similar structures in designing molecules that can selectively bind to specific proteins or nucleic acids. For instance, studies have shown that pyridine-based compounds can interact with DNA through intercalation or groove binding, opening new avenues for anticancer drug development.

In addition to its pharmacological applications, 2-methyl-6-{[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]oxy}pyridine has also been investigated for its role in catalytic processes. The oxygen atom within the piperidine ring can act as a coordinating site for metal ions, making this compound a potential candidate for homogeneous catalysis in organic synthesis.

Recent advancements in computational chemistry have enabled scientists to predict the electronic properties and reactivity of this compound with unprecedented accuracy. By employing density functional theory (DFT) calculations, researchers have gained insights into the molecular orbitals and electron distribution of this molecule, which are essential for understanding its reactivity in various chemical reactions.

Furthermore, the synthesis of this compound involves a series of multi-step reactions that highlight the ingenuity of modern organic chemistry. The construction of the pyridine ring typically involves either condensation reactions or aromatic substitutions, while the formation of the piperidine ring often requires nucleophilic additions or cyclizations. The integration of these steps demonstrates the complexity and precision required in synthesizing such advanced molecules.

The cas no 1797267049 designation underscores the importance of maintaining accurate records and classifications for chemical compounds. This ensures that researchers worldwide can access reliable information about the compound's properties, applications, and safety profile.

In conclusion, 2-methyl-6-{[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperidin-4-y l]oxy}pyridine represents a fascinating example of how complex molecular architectures can lead to innovative solutions in chemistry and pharmacology. As research continues to uncover new applications and mechanisms involving this compound, it is poised to play a significant role in advancing both scientific knowledge and practical applications.